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Compound of Interest

Compound Name: 5-bromo-1H-indol-7-amine

CAS No.: 374537-99-2

Cat. No.: B1277698

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, synthesis, and

potential biological significance of 5-bromo-1H-indol-7-amine. Due to the limited availability of

data for this specific molecule, information from closely related analogs is included to provide a

comprehensive understanding.

Chemical Properties
5-bromo-1H-indol-7-amine, with the CAS number 590417-93-9, is a substituted indole

derivative. Indoles are a class of aromatic heterocyclic organic compounds that are of

significant interest in medicinal chemistry due to their presence in a wide array of biologically

active molecules. The introduction of a bromine atom and an amino group to the indole scaffold

provides handles for further chemical modifications, making it a valuable building block in

synthetic chemistry.

Physicochemical Properties
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Quantitative data for 5-bromo-1H-indol-7-amine is not readily available in the public domain.

The following table summarizes the known properties of the parent compound, 5-bromoindole,

and provides estimated values for 5-bromo-1H-indol-7-amine based on the properties of

related structures.

Property
5-bromo-1H-
indole[1][2]

5-bromo-7-methyl-
1H-indole[3][4]

5-bromo-1H-indol-
7-amine
(Estimated)

Molecular Formula C₈H₆BrN C₉H₈BrN C₈H₇BrN₂

Molecular Weight 196.04 g/mol 210.07 g/mol 211.06 g/mol

Melting Point 90-92 °C Not Available

Likely higher than 5-

bromoindole due to

the amino group's

potential for hydrogen

bonding.

Boiling Point
228.5°C (rough

estimate)
165 °C (at 0.1 Torr) Not Available

Appearance
White to light brown

powder or chunks
Not Available

Likely a solid, color

may vary.

Solubility 126 mg/L (calculated) Not Available

Expected to be

soluble in polar aprotic

solvents like DMSO

and DMF, similar to

other indole

derivatives[5].

pKa
16.04 ± 0.30

(Predicted)
Not Available

The presence of the

amino group would

introduce a basic pKa.

Spectral Data
Detailed spectral data for 5-bromo-1H-indol-7-amine is not published. However, the expected

spectral characteristics can be inferred from data on similar compounds.
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¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the indole

ring protons. The chemical shifts will be influenced by the electron-donating amino group at

the 7-position and the electron-withdrawing bromine atom at the 5-position. The N-H proton

of the amine and the indole will likely appear as broad signals. For comparison, the ¹H NMR

of 5-bromo-7-methylindole in CDCl₃ shows signals at δ 8.10 (br, 1H), 7.63 (s, 1H), 7.22 (t,

1H), 7.12 (s, 1H), 6.51 (q, 1H), and 2.47 (s, 3H)[4].

¹³C NMR: The carbon NMR spectrum will display signals corresponding to the eight carbon

atoms of the indole ring. The positions of these signals will be affected by the substituents.

IR Spectroscopy: The infrared spectrum should exhibit characteristic N-H stretching

vibrations for the primary amine (typically a pair of bands around 3300-3500 cm⁻¹) and the

indole N-H (around 3400 cm⁻¹). These bands are generally sharper than O-H bands[6].

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound (211.06 g/mol ). Due to the presence of bromine, a

characteristic isotopic pattern with two peaks of nearly equal intensity (M and M+2) will be

observed.

Synthesis and Reactivity
Synthetic Approaches
A common method for the synthesis of aminoindoles is the reduction of the corresponding

nitroindole. Therefore, a plausible synthetic route to 5-bromo-1H-indol-7-amine would involve

the nitration of 5-bromoindole followed by reduction of the nitro group. A general procedure for

the reduction of a nitroindole to an aminoindole using tin(II) chloride has been reported for the

synthesis of 5-bromo-1H-indol-3-amine[7].

Another versatile approach to substituted indoles starts from aromatic amines. This method

involves the ortho-iodination of a substituted aniline, followed by a palladium-catalyzed

Sonogashira coupling with a protected acetylene, and subsequent copper-catalyzed cyclization

to form the indole ring[8]. This strategy could potentially be adapted for the synthesis of 5-
bromo-1H-indol-7-amine.

Experimental Workflow: Synthesis of Substituted Indoles from Aromatic Amines
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Substituted Aniline ortho-Iodination
(e.g., IPy₂BF₄)

Step 1
ortho-Iodoaniline Sonogashira Coupling

(Pd catalyst, TMSA)
Step 2

o-Alkynyl-N-silylaniline Cyclization
(CuI)

Step 3
Substituted Indole

Click to download full resolution via product page

Caption: A general synthetic workflow for substituted indoles.

Reactivity
The chemical reactivity of 5-bromo-1H-indol-7-amine is dictated by the indole nucleus and its

substituents.

Indole Nucleus: The indole ring is susceptible to electrophilic substitution, typically at the C3

position.

Amino Group: The amino group at the 7-position is nucleophilic and can undergo reactions

such as acylation and alkylation.

Bromo Group: The bromine atom at the 5-position is a versatile handle for various palladium-

catalyzed cross-coupling reactions, including Suzuki, Sonogashira, and Buchwald-Hartwig

amination reactions. These reactions allow for the introduction of a wide range of functional

groups, making this compound a valuable intermediate for creating diverse chemical

libraries[9].

Biological Activity and Potential Applications
While there is no specific biological data available for 5-bromo-1H-indol-7-amine, the indole

scaffold is a well-established pharmacophore in drug discovery. The introduction of a bromine

atom has been shown to enhance the biological activity of many natural products[10].

Derivatives of bromo-indoles have been investigated for a variety of therapeutic applications:

Anticancer Agents: Many indole derivatives exhibit potent anticancer activity. For instance, 5-

bromoindole derivatives have been explored as potential anticancer agents[10]. Some

indole-based compounds act as inhibitors of key signaling pathways involved in cancer

progression[11].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1277698/docs?utm_src=pdf-body-img#5-bromo-1h-indol-7-amine-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1277698/docs?utm_src=pdf-body#5-bromo-1h-indol-7-amine-a-comprehensive-technical-guide
https://www.beilstein-archives.org/xiv/download/pdf/202023-pdf
https://www.benchchem.com/product/b1277698/docs?utm_src=pdf-body#5-bromo-1h-indol-7-amine-a-comprehensive-technical-guide
https://www.mdpi.com/1424-8247/19/1/57
https://www.mdpi.com/1424-8247/19/1/57
https://pmc.ncbi.nlm.nih.gov/articles/PMC4207570/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anti-inflammatory Agents: Indole-2-one and 7-aza-2-oxindole derivatives have been

synthesized and evaluated as anti-inflammatory agents[12].

Neurodegenerative Diseases: Indole-based compounds are also being developed as agents

against neurodegenerative diseases.

Given the structural features of 5-bromo-1H-indol-7-amine, it is a promising candidate for

further investigation in these and other therapeutic areas. The presence of the amino and

bromo groups provides opportunities for the synthesis of a diverse range of derivatives for

structure-activity relationship (SAR) studies.

Experimental Protocols
Detailed experimental protocols for 5-bromo-1H-indol-7-amine are not available. The

following are general methodologies for reactions commonly performed on similar indole

derivatives, which can be adapted by skilled researchers.

General Procedure for the Reduction of a Nitroindole to
an Aminoindole
This protocol is adapted from the synthesis of 5-bromo-1H-indol-3-amine[7].

Dissolution: Dissolve the starting 5-bromo-7-nitro-1H-indole in a suitable solvent such as

acetic acid.

Addition of Reducing Agent: To the stirred solution, add a reducing agent like tin(II) chloride

(SnCl₂) at room temperature.

Reaction: Heat the reaction mixture (e.g., to 85°C) and stir for a sufficient period (e.g., 2

hours) to ensure complete conversion.

Work-up: Cool the mixture and concentrate it under reduced pressure. The crude product

can then be purified by a suitable method like column chromatography.

Logical Flowchart: Reduction of Nitroindole
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Start: 5-bromo-7-nitro-1H-indole

Dissolve in Acetic Acid

Add SnCl₂ at 25°C

Heat to 85°C for 2h

Cool to 25°C

Concentrate under reduced pressure

Product: 5-bromo-1H-indol-7-amine

Click to download full resolution via product page

Caption: A flowchart for the reduction of a nitroindole.

General Procedure for Suzuki Cross-Coupling
This is a general protocol for the Suzuki coupling of a bromo-indole derivative[9].

Reaction Setup: In a reaction vessel, combine the 5-bromo-1H-indol-7-amine, a boronic

acid or ester, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃ or Cs₂CO₃).
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Solvent: Add a suitable solvent system, such as a mixture of toluene, ethanol, and water.

Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at

reflux for several hours, monitoring the reaction progress by TLC or LC-MS.

Work-up: After completion, cool the reaction mixture, and perform an aqueous work-up.

Extract the product with an organic solvent, dry the organic layer, and concentrate it.

Purification: Purify the crude product by column chromatography.

Conclusion
5-bromo-1H-indol-7-amine is a promising but understudied molecule with significant potential

as a building block in medicinal chemistry and drug discovery. Its structural features,

particularly the presence of reactive amino and bromo groups on the privileged indole scaffold,

offer numerous possibilities for the synthesis of diverse and complex molecules. While direct

experimental data is scarce, this guide provides a comprehensive overview based on the

properties and reactivity of closely related compounds. Further research into the synthesis,

characterization, and biological evaluation of 5-bromo-1H-indol-7-amine and its derivatives is

warranted to unlock its full potential in the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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